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Compound of Interest

Compound Name: 5-Amino-2-naphthol

Cat. No.: B050111 Get Quote

5-Amino-2-naphthol (CAS No. 86-97-5) is a versatile aromatic compound, appearing as a

white to brown crystalline powder, that serves as a critical building block in various synthetic

pathways.[1] Its structure, featuring both an amino and a hydroxyl group on a naphthalene

backbone, makes it a valuable intermediate in the production of azo dyes and in the synthesis

of novel pharmaceutical and agrochemical compounds.[1] While its utility in research and

development is significant, a thorough understanding of its health and safety profile is

paramount for any professional handling this chemical. The causality behind the recommended

safety protocols stems from its classification as an irritant and its physical form as a potentially

airborne powder. This guide provides a comprehensive, technically-grounded overview of the

health and safety considerations for 5-Amino-2-naphthol, designed to empower researchers

to work safely and effectively.

Section 1: Core Chemical and Physical Identity
A foundational element of chemical safety is the precise identification and understanding of a

substance's physical properties. These characteristics dictate its behavior under various

laboratory conditions and inform the necessary handling and storage protocols.
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Property Value Source

CAS Number 86-97-5 [1]

Molecular Formula C₁₀H₉NO [1][2]

Molecular Weight 159.18 g/mol [2]

Appearance
White to Gray to Brown

powder/crystal
[1][3][4]

Melting Point 183°C [3][5][6]

Boiling Point 378°C [3][6]

Flash Point 183°C [3][6]

Solubility

Sparingly soluble in water;

Slightly soluble in DMSO and

Methanol

[1][3][6]

pKa 9.76 ± 0.40 (Predicted) [1][3]

Section 2: Hazard Identification and GHS
Classification
5-Amino-2-naphthol is classified under the Globally Harmonized System (GHS) as a

hazardous substance. The primary concerns are its irritant properties upon contact or

inhalation.[2]

Signal Word: Warning[2]

GHS Hazard Statements:

H315: Causes skin irritation.[2][7] This is a primary concern, as direct contact can lead to

localized inflammation.

H319: Causes serious eye irritation.[2][7] The crystalline powder can cause significant

mechanical and chemical irritation to the eyes.
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H335: May cause respiratory irritation.[2][7] Inhalation of the dust can irritate the mucous

membranes and respiratory tract.

Hazard Classifications:

Skin Irritation, Category 2[2][7]

Eye Irritation, Category 2[2][7]

Specific target organ toxicity – single exposure, Category 3 (Respiratory tract irritation)[2][7]

As a member of the naphthalene family, a class of polycyclic aromatic hydrocarbons (PAHs),

there is a broader toxicological context to consider. While specific long-term toxicity data for 5-
Amino-2-naphthol is not readily available, exposure to some PAHs has been linked with more

severe health effects.[8][9] Therefore, minimizing exposure is a critical principle.

Section 3: Exposure Controls & Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential for ensuring laboratory safety. The

hierarchy of controls prioritizes engineering and administrative solutions over sole reliance on

personal protective equipment.
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Hierarchy of Exposure Controls
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(Most Effective)
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(e.g., Fume Hood)
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Personal Protective Equipment (PPE)
(Least Effective)
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Caption: Hierarchy of Controls for Managing Chemical Exposure.

3.1 Engineering Controls: The First Line of Defense The primary engineering control for

handling 5-Amino-2-naphthol powder is to ensure adequate ventilation to keep airborne

concentrations low.[7][10]

Primary Workspace: All weighing and manipulation of the solid should be conducted within a

certified chemical fume hood.

Emergency Facilities: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[11][12]
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3.2 Personal Protective Equipment (PPE): The Essential Barrier When engineering controls

cannot eliminate all risk of exposure, PPE is mandatory.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[7]

Skin Protection:

Gloves: Wear chemical-impermeable gloves (e.g., Nitrile rubber).[7]

Clothing: A lab coat or other protective clothing is required to prevent skin contact.[7] For

larger quantities, impervious and fire/flame-resistant clothing should be considered.[7]

Respiratory Protection: If working outside a fume hood or if dust formation is significant, a

full-face respirator with a particle filter should be used.[7] Always consult with your

institution's environmental health and safety (EHS) department for specific respirator fit-

testing and selection.

Section 4: Protocols for Safe Handling and Storage
Adherence to strict protocols is non-negotiable for preventing contamination and accidental

exposure.

4.1 Step-by-Step Handling Protocol

Preparation: Before handling, ensure all necessary engineering controls are active and all

required PPE is correctly worn.

Work Area: Designate a specific area within the fume hood for handling 5-Amino-2-
naphthol.

Dispensing: Open the container slowly. Use non-sparking tools (e.g., a plastic or bronze

spatula) to transfer the powder.[7] Avoid scooping in a manner that creates airborne dust.

Handling: Minimize the generation of dust and aerosols.[7] Avoid all direct contact with skin

and eyes.[7]

Post-Handling: Tightly close the container immediately after use.
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Decontamination: Clean the work surface thoroughly. Wash hands and any exposed skin

with soap and water after handling is complete.[7]

4.2 Conditions for Safe Storage The stability and safety of 5-Amino-2-naphthol depend on

proper storage conditions.

Container: Store in the original, tightly closed container.[7]

Location: Keep in a dry, cool, and well-ventilated place.[4][7] A designated, locked storage

cabinet is recommended.[7]

Environment: Protect from light and store in an inert atmosphere if possible.[3][6] Keep away

from foodstuff containers.[7]

Incompatibilities: Store away from incompatible materials, particularly strong oxidizing

agents.[13][14]

Section 5: Emergency Procedures and First Aid
In the event of an exposure or spill, a rapid and informed response is critical.

Emergency Spill Response Workflow

Spill Occurs Alert Personnel
& Evacuate Area Don Appropriate PPE Contain Spill

Prevent entry to drains
Clean Up

(Sweep, collect in container)
Dispose of Waste

(Follow regulations)

Click to download full resolution via product page

Caption: Workflow for Responding to a 5-Amino-2-naphthol Spill.

5.1 First-Aid Measures

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[7][15] If

breathing is difficult, give oxygen. If not breathing, provide artificial respiration and seek

immediate medical attention.[7][15]
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Following Skin Contact: Immediately take off all contaminated clothing.[7] Wash the affected

area with plenty of soap and water.[7][15] If skin irritation occurs, get medical help.[7][15]

Following Eye Contact: Rinse cautiously with water for several minutes.[7][15] If contact

lenses are present and easy to remove, do so. Continue rinsing for at least 15 minutes.[7]

Seek immediate medical attention.[11]

Following Ingestion: Rinse the mouth with water.[7] Do not induce vomiting. Never give

anything by mouth to an unconscious person. Call a doctor or Poison Control Center

immediately.[7]

5.2 Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area.[7] Avoid dust formation and

breathing vapors, mist, or gas.[7] Ensure adequate ventilation and wear the full PPE

described in Section 3.2.[7]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[7] Do not

let the chemical enter drains, as discharge into the environment must be avoided.[7]

Methods for Cleanup: Carefully sweep up the spilled material and place it into a suitable,

closed container for disposal.[7][14] Avoid raising dust.

5.3 Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

[7]

Specific Hazards: Thermal decomposition can release irritating gases and vapors.[14]

Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[7][11]

Section 6: Disposal Considerations
Disposal of 5-Amino-2-naphthol and any contaminated materials must be handled as

hazardous waste.
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Procedure: The disposal of contents and containers must be in accordance with all

applicable local, regional, and national laws and regulations.[7]

Professional Service: It is highly recommended to contact a licensed professional waste

disposal service to manage the disposal of this material.[7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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